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Compound of Interest

Compound Name: Ammonium sulphate-d8

Cat. No.: B12400406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for Ammonium sulphate-d8 ((ND₄)₂SO₄). While specific stability studies on the deuterated

form are not extensively published, the physical and chemical properties governing stability are

largely identical to those of standard ammonium sulphate. Deuteration does not significantly

alter the salt's thermal stability or hygroscopic nature. Therefore, data for non-labeled

ammonium sulphate is presented as a reliable surrogate.

Chemical and Physical Properties
Ammonium sulphate-d8 is a deuterated inorganic salt widely used in biochemical research,

particularly as a nitrogen source in cell growth media for isotopic labeling in proteomics and

metabolomics.[1] Its stability is primarily influenced by its inherent chemical properties,

temperature, and ambient moisture.
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Property Value References

Chemical Formula (ND₄)₂SO₄ [1]

Molecular Weight 140.19 g/mol [1][2][3]

Appearance
White to off-white crystalline

solid

Isotopic Purity Typically ≥98 atom % D

Melting Point Decomposes >280 °C

Solubility

Highly soluble in water;

insoluble in alcohol and

acetone.

Hygroscopicity

Absorbs moisture from the air,

deliquesces at ~80% relative

humidity.

Stability Profile
Ammonium sulphate-d8 is a stable compound under standard recommended storage

conditions. The primary factors that can compromise its integrity are exposure to high

temperatures and excessive moisture.

Thermal Stability
The thermal decomposition of ammonium sulphate is a well-studied, multi-stage process that

begins at temperatures significantly above ambient conditions. The compound does not have a

true melting point, as it begins to decompose before it can melt.

Table 2.1: Thermal Decomposition Stages of Ammonium Sulphate
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Temperature Range
(°C)

Decomposition
Stage

Primary Products References

> 250 °C
Initial decomposition

(deamination)

Ammonium bisulphate

(NH₄HSO₄) and

Ammonia (NH₃)

305 - 345 °C
Dehydration of

bisulphate

Ammonium

pyrosulphate

((NH₄)₂S₂O₇) and

Water (H₂O)

345 - 420 °C
Pyrosulphate

decomposition

Ammonia (NH₃),

Sulphur dioxide (SO₂),

Nitrogen (N₂), Water

(H₂O)

This decomposition pathway indicates that Ammonium sulphate-d8 is highly stable at typical

laboratory and storage temperatures.

Hygroscopic Stability and Caking
Ammonium sulphate is hygroscopic, meaning it will readily absorb moisture from the

atmosphere. This is a critical consideration for storage and handling.

Deliquescence Point: The critical relative humidity (RH) at which ammonium sulphate

absorbs enough atmospheric water to dissolve and form a liquid solution is approximately

80% RH at room temperature.

Caking: Prolonged exposure to humidity below the deliquescence point can still lead to

moisture absorption, causing the crystalline powder to clump together or "cake". This does

not represent chemical degradation but can make handling and accurate weighing difficult.

Note that caking over time is considered normal for this material.

Recommended Storage and Handling
To maintain the purity and physical properties of Ammonium sulphate-d8, adherence to

proper storage and handling protocols is essential.
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Table 3.1: Recommended Storage Conditions

Parameter Recommendation Rationale References

Temperature

Room temperature

(15 °C to 25 °C). A

broader range of 4 °C

to 32 °C is also

acceptable.

To prevent thermal

decomposition, which

only occurs at very

high temperatures.

Humidity

Store in a dry place.

Relative Humidity

should be kept below

60%.

To prevent moisture

absorption,

deliquescence, and

caking.

Atmosphere
Store in a well-

ventilated area.

To prevent

accumulation of any

potential off-gassing,

although unlikely

under normal

conditions.

Containers

Keep in original,

tightly sealed

containers (e.g., glass

or plastic).

To protect from

atmospheric moisture

and contamination.

Light
Store away from direct

sunlight.

While not highly light-

sensitive, this is a

general good practice

to prevent potential

long-term degradation

from heat.

Incompatibilities

Store away from

strong alkalis, strong

acids, and strong

oxidizing agents.

To prevent chemical

reactions that could

lead to degradation or

the release of

ammonia gas.
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Handling Precautions
When handling Ammonium sulphate-d8, standard laboratory safety practices should be

observed:

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. If

handling large quantities that may generate dust, a dust mask is recommended.

Ventilation: Use in a well-ventilated area to minimize inhalation of any dust.

Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands thoroughly

after use.

Experimental Protocols for Stability Assessment
While specific stability-indicating methods for Ammonium sulphate-d8 are not detailed in the

literature, a general protocol can be established based on standard analytical techniques for

ammonium sulphate. Such a study would involve storing aliquots of the material under various

controlled environmental conditions (e.g., elevated temperature and humidity) and testing them

at specified time points.

A. Sample Storage

Place accurately weighed samples of Ammonium sulphate-d8 in separate, appropriate

containers.

Store containers in stability chambers under controlled conditions (e.g., 25°C/60%RH,

40°C/75%RH).

At predetermined intervals (e.g., 0, 3, 6, 12 months), remove a sample for analysis.

B. Analytical Methods for Purity and Degradation

Appearance: Visually inspect the sample for any changes in color, clumping, or

deliquescence.

Moisture Content: Determine the water content using a standard method like Karl Fischer

titration or by calculating the loss on drying (e.g., drying at 105-110°C for 2 hours).
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Assay (Ammonium Content): The ammonium content can be determined by Kjeldahl

digestion followed by titration, or by liberating ammonia with a strong base and using an

ammonia ion-selective electrode. A decrease in ammonium content could indicate

degradation.

Sulphate Content: The sulphate content can be determined using ion chromatography.

Acidity/Alkalinity: Dissolve the sample in water and measure the pH. A significant change

from the initial value could indicate the presence of degradation products like free acid.

Titration with a standardized base can quantify free acid content.

Visualization of Stability Factors
The following diagram illustrates the key environmental factors that influence the stability of

solid Ammonium sulphate-d8 and the potential outcomes.
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Factors Affecting Ammonium Sulphate-d8 Stability

Ammonium Sulphate-d8

(ND₄)₂SO₄

Crystalline Solid

 Storage Conditions

Temperature

Controlled by

Relative Humidity (RH)

Controlled by

Time

Over

{Stable Product | Free-flowing Crystalline Solid}

< 250°C

{Degraded Product}

> 250°C
(Decomposition) < 60% RH> 80% RH

(Deliquescence)

{Caked Product | Clumped Solid}

60-80% RH Prolonged exposure
 to moderate humidity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Stability and Storage of
Ammonium Sulphate-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400406#stability-and-storage-conditions-for-
ammonium-sulphate-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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